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Compound of Interest

Compound Name: I-CBP112 hydrochloride

Cat. No.: B2515675

Introduction

I-CBP112 hydrochloride is a potent and selective small molecule inhibitor of the
bromodomains of the homologous histone acetyltransferases (HATs), CREB-binding protein
(CBP) and p300.[1][2][3] These epigenetic regulators are crucial in controlling gene expression
through the acetylation of histone and non-histone proteins. By binding to the bromodomains of
CBP and p300, I-CBP112 prevents the recognition of acetylated lysine residues, thereby
disrupting critical protein-protein interactions in transcriptional activation.[3][4] This inhibitory
action has been shown to impair aberrant self-renewal and induce cellular differentiation in
leukemic cell lines.[1][4] These characteristics make [-CBP112 a valuable chemical probe for
studying epigenetic mechanisms and a potential therapeutic agent in oncology. Proper
preparation and storage of I-CBP112 hydrochloride stock solutions are critical for ensuring its
stability and efficacy in experimental settings.

Chemical and Physical Properties

The properties of I-CBP112 hydrochloride are summarized below. This data is essential for
accurate preparation of stock solutions and for understanding the compound's behavior in

various experimental conditions.
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Property Value Reference

1-[7-(3,4-
dimethoxyphenyl)-2,3-dihydro-
9-[[(3S)-1-methyl-3-

Chemical Name piperidinyllmethoxy]-1,4- [1][5]
benzoxazepin-4(5H)-yl]-1-
propanone,

monohydrochloride

CAS Number 2147701-33-3 [1][5]
Molecular Formula C27H36N20s « HCI [1]

Molecular Weight 505.1 g/mol [1][6]
Appearance Crystalline solid [1][6]
Purity >90% [1][6]

Solubility Data

I-CBP112 hydrochloride exhibits solubility in various common laboratory solvents. The choice
of solvent is critical and should be based on the specific requirements of the downstream
application. For cell-based assays, DMSO is commonly used, but the final concentration in the
culture medium should be kept low (typically <0.1%) to avoid solvent-induced cytotoxicity.

Solvent Solubility Reference
DMSO =32 mg/mL [4]

16 mg/mL [11[5]

Ethanol 16 mg/mL [1][5]

DMF 16 mg/mL [1][5]

PBS (pH 7.2) 10 mg/mL [1]

Experimental Protocols
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Materials and Equipment

e |-CBP112 hydrochloride powder

» High-purity Dimethyl Sulfoxide (DMSO), anhydrous
 Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of I-CBP112 hydrochloride
in DMSO. This is a common concentration for laboratory use, allowing for easy dilution to final
working concentrations for various assays.

e Pre-analysis Calculation: Before weighing, calculate the mass of I-CBP112 hydrochloride
required.

o To prepare 1 mL of a 10 mM stock solution:
o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = (0.010 mol/L) x (0.001 L) x (505.1 g/mol ) =5.051 mg
e Weighing the Compound:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh approximately 5.05 mg of I-CBP112 hydrochloride powder directly into
the tube. Record the exact weight.

e Solvent Addition:
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o Based on the actual weight, calculate the precise volume of DMSO needed to achieve a
10 mM concentration.

o Volume (pL) = [Mass (mg) / 505.1 ( g/mol )] x 100,000

o Example: For an actual weight of 5.10 mg, the required DMSO volume is: [5.10 / 505.1] x
100,000 = 1009.7 pL.

o Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the
microcentrifuge tube. It is crucial to use newly opened or anhydrous DMSO as the
compound's solubility can be affected by moisture.[4][7]

 Dissolution:
o Cap the tube securely.

o Vortex the solution thoroughly for 1-2 minutes until the compound is completely dissolved.
Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile cryovials or
microcentrifuge tubes.[4][8]

o Label each aliquot clearly with the compound name, concentration, date, and solvent.

Storage and Stability

Proper storage is essential to maintain the integrity of the I-CBP112 hydrochloride stock
solution.

e Long-term Storage: Store the aliquoted stock solution at -80°C for up to two years or at
-20°C for up to one year.[4]

o Short-term Storage: For frequent use, a working aliquot can be stored at -20°C for up to one
month.[7][9]
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e Powder Form: The solid compound should be stored at -20°C, where it is stable for at least
three to four years.[1][4][5]

Before use, thaw the required aliquot at room temperature and ensure any precipitate is fully
redissolved by vortexing.[9]

Visualizations
Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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